3-Cyano-7-ethoxycoumarin
Overview
Description
3-Cyano-7-ethoxycoumarin is a fluorogenic probe that acts as a substrate for the cytochrome P450 (CYP) isoforms CYP1A1 and CYP1A2 and is metabolized to a lesser extent by CYP2D6 and CYP2C19 . It is metabolized to 3-cyano-7-hydroxycoumarin, which displays excitation/emission maxima of 408/450 nm, respectively . It has also been used to quantify mixed function oxidase activity .
Chemical Reactions Analysis
3-Cyano-7-ethoxycoumarin is a substrate for the cytochrome P450 (CYP) isoforms CYP1A1, CYP1A2, CYP2C9, and CYP2C19 . It is metabolized to 3-cyano-7-hydroxycoumarin .Physical And Chemical Properties Analysis
3-Cyano-7-ethoxycoumarin has a molecular weight of 215.20 . It has a density of 1.3±0.1 g/cm3, a boiling point of 396.8±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C . It also has an enthalpy of vaporization of 64.7±3.0 kJ/mol and a flash point of 173.6±18.1 °C .Scientific Research Applications
Fluorometric Assay for Cytochrome P-450-Dependent Oxidases
3-Cyano-7-ethoxycoumarin is used in fluorometric assays for cytochrome P-450-dependent mixed function oxidases. This method, involving the substrate 3-cyano-7-ethoxycoumarin, results in the fluorescent product 3-cyano-7-hydroxycoumarin at neutral pH, which can be measured for enzyme activity. This approach is sensitive and allows for the evaluation of these enzymes in hepatic microsomal preparations and isolated hepatocytes (White, 1988).
Monitoring Enzymes in CYP Families
7-Ethoxycoumarin, a related compound, is metabolized by several cytochrome P450 enzymes active in foreign compound metabolism. It has been used to monitor P450 activity in both hepatic and extrahepatic tissues. A spectrofluorometric method for P450-catalyzed 7-ethoxycoumarin O-deethylation allows for the determination of catalytic activity of these enzymes in various biological samples (Waxman & Chang, 1998, 2006).
Investigating Fluorescent Properties of Iminocoumarins
The optical properties of new iminocoumarin dyes, including those with a cyano group at the 3-position (similar to 3-cyano-7-ethoxycoumarin), have been studied for their potential use in various applications. These studies focus on understanding the impact of different substituents on absorption and emission spectra, crucial for developing effective fluorescent probes (Turki et al., 2007; Abid-Jarraya et al., 2014, 2016).
Cytochrome P450 Fluorometric Substrates
3-Cyano-7-ethoxycoumarin has been tested as a fluorometric substrate to determine the selectivity of cytochrome P450 isoforms in catalyzing substrates to fluorescent products. This research is crucial for understanding the specific activities of different P450 isoforms (Stresser et al., 2002).
Fluorimetric Assay of Mixed Function Oxidases
Research has also focused on using 3-cyano-7-alkoxycoumarins, like 3-cyano-7-ethoxycoumarin, for the continuous fluorimetric assay of mixed function oxidases. These compounds are significant for their fluorescence at neutral pH values and their ability to measure enzyme activities (White & Baillie, 1988).
Safety And Hazards
3-Cyano-7-ethoxycoumarin may cause anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, teratogenic effects . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation .
Future Directions
properties
IUPAC Name |
7-ethoxy-2-oxochromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3/c1-2-15-10-4-3-8-5-9(7-13)12(14)16-11(8)6-10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFGHMIAFYQSCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C=C(C(=O)O2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00151844 |
Source
|
| Record name | 3-Cyano-7-ethoxycoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00151844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-7-ethoxycoumarin | |
CAS RN |
117620-77-6 |
Source
|
| Record name | 3-Cyano-7-ethoxycoumarin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117620776 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Cyano-7-ethoxycoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00151844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Cyano-7-ethoxycoumarin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-CYANO-7-ETHOXYCOUMARIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/997LV3DUS7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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